Cas no 1715359-80-0 ((4-chlorophenyl)[4-(trifluoromethoxy)phenyl]methanamine)

• Product Name: (4-chlorophenyl)[4-(trifluoromethoxy)phenyl]methanamine
• CAS No: 1715359-80-0
• CID: 4612462
• Update Time: 2025-06-11

(4-chlorophenyl)[4-(trifluoromethoxy)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)[4-(trifluoromethoxy)phenyl]methanamine

Additional information on (4-chlorophenyl)[4-(trifluoromethoxy)phenyl]methanamine

Comprehensive Overview of (4-chlorophenyl)[4-(trifluoromethoxy)phenyl]methanamine (CAS No. 1715359-80-0)

(4-chlorophenyl)[4-(trifluoromethoxy)phenyl]methanamine, with the CAS number 1715359-80-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chlorophenyl group and a trifluoromethoxyphenyl moiety, linked via a methanamine bridge. Its structural complexity and functional groups make it a promising candidate for various applications, particularly in drug discovery and material science.

The growing interest in (4-chlorophenyl)[4-(trifluoromethoxy)phenyl]methanamine is driven by its potential as a building block for bioactive molecules. Researchers are exploring its utility in designing central nervous system (CNS) targeting agents, given the prevalence of similar structures in neuroactive compounds. The trifluoromethoxy group is particularly noteworthy, as it often enhances metabolic stability and membrane permeability—key properties for drug development. Recent studies have also investigated its role in pesticide formulations, where its halogenated aromatic system may contribute to pest resistance management.

From a synthetic chemistry perspective, the preparation of CAS 1715359-80-0 involves multi-step organic transformations, typically starting from 4-chlorobenzaldehyde and 4-(trifluoromethoxy)phenylboronic acid. The Buchwald-Hartwig amination or reductive amination protocols are commonly employed to construct the methanamine core. These methods align with modern green chemistry principles, a trending topic in chemical research as industries seek sustainable synthesis routes. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms the compound's purity, a critical factor for regulatory compliance in pharmaceutical applications.

The compound's physicochemical properties, including its logP value (predicting lipophilicity) and hydrogen bonding capacity, make it relevant to QSAR (Quantitative Structure-Activity Relationship) modeling—a technique frequently searched by computational chemists. Its molecular weight of 291.69 g/mol falls within the optimal range for drug-like molecules, per Lipinski's Rule of Five. These characteristics position it as a valuable scaffold for medicinal chemistry optimization, especially in projects targeting GPCRs (G-protein coupled receptors) or ion channel modulators.

In material science, the electron-withdrawing nature of both the chloro and trifluoromethoxy substituents suggests potential applications in organic electronics. The compound could serve as a precursor for charge-transport materials in OLEDs or photovoltaic devices—a hot topic given the global push for renewable energy technologies. Its thermal stability, currently under investigation via thermogravimetric analysis (TGA), may further validate such applications.

Regulatory and safety assessments of 1715359-80-0 indicate it requires standard laboratory handling precautions. While not classified as hazardous under major chemical inventories, proper PPE (personal protective equipment) including gloves and goggles is recommended during manipulation. This aligns with increasing public and scientific community focus on laboratory safety protocols, a frequently searched topic post-pandemic.

The commercial availability of (4-chlorophenyl)[4-(trifluoromethoxy)phenyl]methanamine through specialty chemical suppliers has expanded in recent years, reflecting rising demand. Pricing trends correlate with the cost of fluorinated building blocks—a subject of industry discussion due to supply chain fluctuations. Analytical samples typically ship with comprehensive certificates of analysis (CoA), addressing the pharmaceutical sector's emphasis on quality control documentation.

Future research directions may explore the compound's enantiomeric separation (as the chiral center could yield stereoselective bioactivity) and derivatization via cross-coupling reactions. These aspects resonate with the synthetic chemistry community's interest in asymmetric synthesis and C-H functionalization—topics dominating recent conference proceedings. Patent literature analysis shows growing IP activity around similar structures, particularly in antidepressant and antiepileptic drug development.

In summary, CAS 1715359-80-0 represents a versatile chemical entity bridging multiple disciplines. Its dual aromatic systems with distinct substituents offer numerous modification possibilities, while its balanced physicochemical profile meets critical criteria for drug discovery. As research continues to uncover new applications, this compound will likely maintain its status as a valuable tool for innovators across chemical and life sciences.